Cas no 38695-41-9 (Preskimmianine)

• Product Name: Preskimmianine
• CAS No: 38695-41-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 1080550
• PubChem ID: 12305721
• Update Time: 2025-10-30

Preskimmianine Chemical and Physical Properties

Names and Identifiers

• Preskimmianine
• 4,7,8-trimethoxy-3-(3-methylbut-2-en-1-yl)quinolin-2(1H)-one
• 4,7,8-Trimethoxy-3-(3-methyl-2-butenyl)-2-quinolone
• [ "" ]
• CHEMBL487794
• 38695-41-9
• AKOS040762223
• 4,7,8-trimethoxy-3-(3-methylbut-2-enyl)-1H-quinolin-2-one
• 4,7,8-Trimethoxy-3-(3-methyl-2-butenyl)quinolin-2(1H)-one

• Inchi： 1S/C17H21NO4/c1-10(2)6-7-12-15(21-4)11-8-9-13(20-3)16(22-5)14(11)18-17(12)19/h6,8-9H,7H2,1-5H3,(H,18,19)
• InChI Key： OAEZQCLAAGSHHA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(NC2C(=C(C=CC=21)OC)OC)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.409
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 483.5±45.0 °C at 760 mmHg
• Flash Point: 246.2±28.7 °C
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Preskimmianine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Preskimmianine

Exploring Preskimmianine (CAS No. 38695-41-9): A Comprehensive Guide to Its Properties and Applications

Preskimmianine (CAS No. 38695-41-9) is a naturally occurring alkaloid that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This compound, derived from certain plant species, belongs to a class of bioactive molecules known for their diverse pharmacological effects. Researchers and industries alike are increasingly interested in Preskimmianine for its unique chemical structure and promising biological activities.

The molecular formula of Preskimmianine reflects its complex alkaloid nature, featuring a fused ring system that contributes to its stability and reactivity. Its CAS registry number, 38695-41-9, serves as a unique identifier in chemical databases, making it easier for scientists to access critical information about this compound. Recent studies have focused on understanding the pharmacokinetic properties of Preskimmianine, including its absorption, distribution, metabolism, and excretion in biological systems.

One of the most searched questions about Preskimmianine relates to its potential health benefits. Preliminary research suggests that this alkaloid may exhibit antioxidant, anti-inflammatory, and neuroprotective properties. These findings have sparked interest in exploring its possible applications in nutraceuticals and functional foods, aligning with the growing consumer demand for natural health products. However, it's important to note that while early results are promising, more extensive clinical trials are needed to validate these effects.

From an industrial perspective, Preskimmianine extraction methods have become a hot topic among researchers. The compound is typically obtained through sophisticated extraction techniques from plant sources, with recent advancements focusing on green chemistry approaches to improve yield and sustainability. This aligns with current trends in eco-friendly production methods, a concern that resonates strongly with environmentally conscious consumers and manufacturers.

The analytical characterization of Preskimmianine involves various techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring the purity and quality of the compound, especially when considering its potential use in pharmaceutical formulations. Quality control remains a critical aspect, as variations in the chemical composition can significantly affect the compound's bioactivity.

In the context of drug discovery, Preskimmianine has shown potential as a lead compound for developing new therapeutic agents. Its unique structure makes it an interesting candidate for structure-activity relationship studies, particularly in the field of natural product chemistry. Researchers are investigating modifications to the core structure to enhance its bioavailability and target specificity.

The market for Preskimmianine-containing products is still in its early stages, but shows promising growth potential. As consumers increasingly seek plant-based alternatives and natural remedies, compounds like Preskimmianine are gaining traction. Product developers are exploring its incorporation into various formulations, from dietary supplements to cosmetic applications, capitalizing on its purported bioactive properties.

Regulatory considerations for Preskimmianine vary by region, with some countries classifying it as a novel food ingredient or dietary supplement component. This regulatory landscape is evolving as more research becomes available, making Preskimmianine safety profiles a frequently searched topic among industry professionals and regulatory bodies.

Future research directions for Preskimmianine (CAS No. 38695-41-9) are likely to focus on elucidating its mechanism of action, optimizing extraction protocols, and exploring potential synergistic effects with other bioactive compounds. As scientific understanding of this intriguing alkaloid deepens, we can anticipate new applications emerging across multiple industries, from healthcare to personal care products.